Cas no 2227915-97-9 (rac-(1R,3R)-3-(3-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(3-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227915-97-9
• MF: C₁₄H₁₇N
• MW: 199.291483640671
• CID: 6299279
• PubChem ID: 165670710
• Update Time: 2025-05-19

rac-(1R,3R)-3-(3-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(3-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine
• rac-[(1R,3R)-3-(3-ethynylphenyl)-2,2-dimethylcyclopropyl]methanamine
• 2227915-97-9
• EN300-1768539

• Inchi： 1S/C14H17N/c1-4-10-6-5-7-11(8-10)13-12(9-15)14(13,2)3/h1,5-8,12-13H,9,15H2,2-3H3/t12-,13-/m0/s1
• InChI Key： JSSMAAXECGFFFD-STQMWFEESA-N
• SMILES： NC[C@H]1[C@H](C2C=CC=C(C#C)C=2)C1(C)C

Computed Properties

• Exact Mass: 199.136099547g/mol
• Monoisotopic Mass: 199.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3R)-3-(3-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine

Professional Introduction to Rac-(1R,3R)-3-(3-Ethynylphenyl)-2,2-Dimethylcyclopropylmethanamine (CAS No. 2227915-97-9)

Rac-(1R,3R)-3-(3-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine, a compound with the chemical identifier CAS No. 2227915-97-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The compound's intricate molecular framework, characterized by a cyclopropyl backbone and an ethynylphenyl substituent, positions it as a promising candidate for further investigation in drug discovery and development.

The structural motif of Rac-(1R,3R)-3-(3-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine incorporates several key features that contribute to its chemical and biological significance. The cyclopropyl ring, a three-membered carbon structure, imparts rigidity to the molecule, which can influence its interactions with biological targets. Additionally, the presence of a dimethyl group at the 2-position further enhances the steric environment around the cyclopropyl ring, potentially affecting binding affinity and selectivity. The ethynylphenyl group introduces a phenolic moiety with potential hydrogen bonding capabilities, which may be exploited in designing molecules with enhanced pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with various biological targets. Studies suggest that the ethynylphenyl substituent may interact with aromatic residues in protein binding pockets, leading to stable and specific binding. This interaction profile is particularly intriguing for developing inhibitors or modulators of enzymes involved in critical metabolic pathways. The dimethylcyclopropyl group's spatial orientation could also play a role in modulating enzyme activity by influencing the conformational flexibility of the target protein.

In the realm of medicinal chemistry, the synthesis of stereodefined compounds like Rac-(1R,3R)-3-(3-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine is of paramount importance. The compound's racemic nature necessitates careful consideration of stereochemical purity during synthesis and characterization. Techniques such as chiral resolution and asymmetric synthesis have been employed to isolate enantiomerically pure forms, which are often required for optimal pharmacological activity. The development of efficient synthetic routes to this compound has opened new avenues for exploring its derivatives and analogs.

The pharmacological potential of Rac-(1R,3R)-3-(3-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine has been explored in several preclinical studies. Initial findings indicate that this compound exhibits moderate affinity for certain enzyme targets, suggesting its utility in modulating biological pathways associated with inflammation and pain regulation. The phenolic moiety's ability to engage in hydrogen bonding with polar residues in protein active sites may contribute to its pharmacological effects. Furthermore, the rigid cyclopropyl ring could enhance binding stability by reducing conformational entropy loss upon complex formation.

Investigations into the metabolic fate of this compound have revealed interesting insights into its biotransformation pathways. Studies using liver microsomes and cell culture models have identified key enzymatic pathways involved in its degradation. These findings are crucial for understanding potential drug-drug interactions and for designing more stable analogs with improved pharmacokinetic profiles. The presence of both aromatic and aliphatic moieties in the molecule suggests multiple metabolic routes, including oxidation and conjugation reactions.

The synthetic challenges associated with constructing the complex framework of Rac-(1R,3R)-3-(3-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine have driven innovation in synthetic methodologies. Advances in transition metal-catalyzed reactions have enabled efficient construction of key carbon-carbon bonds within the molecule. For instance, palladium-catalyzed cross-coupling reactions have been instrumental in forming the ethynylphenyl moiety, while stereoselective carbonylation techniques have been employed to introduce the dimethylcyclopropyl group. These synthetic strategies not only facilitate access to this compound but also provide valuable tools for constructing more complex molecular architectures.

The role of computational tools in optimizing the synthesis and properties of this compound cannot be overstated. Molecular modeling software has been used to predict optimal reaction conditions and to guide experimental design. By simulating molecular interactions and predicting outcomes before experimental validation, researchers can significantly reduce trial-and-error approaches and accelerate the discovery process. This integration of computational chemistry with traditional synthetic methods has become a cornerstone of modern drug development.

The future prospects for Rac-(1R,3R)-3-(3-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine extend beyond its current applications in preclinical research. As our understanding of biological pathways continues to evolve, new therapeutic targets may emerge that could benefit from modulation by this compound or its derivatives. Additionally, advances in synthetic chemistry may enable access to novel analogs with enhanced potency and selectivity. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits for patients.